Cas no 1934279-44-3 (2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid)

2-Amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid is a structurally unique non-natural amino acid characterized by its rigid bicyclo[1.1.1]pentane (BCP) core. This scaffold imparts enhanced steric and electronic properties, making it valuable in medicinal chemistry and peptide design. The BCP group serves as a bioisostere for aromatic or aliphatic substituents, improving metabolic stability and binding affinity in drug candidates. Its constrained geometry also reduces conformational flexibility, enabling precise spatial control in molecular interactions. The compound is particularly useful in the development of protease-resistant peptides and small-molecule therapeutics targeting challenging biological pathways. High purity and well-defined stereochemistry ensure reproducibility in research and pharmaceutical applications.

2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid structure

1934279-44-3 structure

Product Name:2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid

CAS No:1934279-44-3

MF:C₈H₁₃NO₂

MW:155.194322347641

CID:5172631

PubChem ID:130887699

Update Time:2026-03-04

2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid
- PS-15559
- SY321197
- SCHEMBL25283998
- 2-amino-3-(bicyclo[1.1.1]pentan-1-yl)propanoic acid
- SY344283
- (R)-2-Amino-3-(bicyclo[1.1.1]pentan-1-yl)propanoic Acid
- 2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoicacid
- SY344103
- PB47814
- 2-amino-3-(1-bicyclo[1.1.1]pentanyl)propanoic acid
- (S)-2-Amino-3-(bicyclo[1.1.1]pentan-1-yl)propanoic Acid
- MFCD34563232
- MFCD31701090
- E88216
- 1934279-44-3
- MFCD30490006
- Inchi： 1S/C8H13NO2/c9-6(7(10)11)4-8-1-5(2-8)3-8/h5-6H,1-4,9H2,(H,10,11)
- InChI Key： IENPWSBMRBJIBM-UHFFFAOYSA-N
- SMILES： C(O)(=O)C(N)CC12CC(C1)C2

Computed Properties

Exact Mass: 155.094628657g/mol
Monoisotopic Mass: 155.094628657g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.5
Topological Polar Surface Area: 63.3Å²

2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM1017484-100mg	2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid	1934279-44-3	95%+	100mg	$728	2023-03-10
Chemenu	CM1017484-250mg	2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid	1934279-44-3	95%+	250mg	$1164	2023-03-10
Chemenu	CM1017484-500mg	2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid	1934279-44-3	95%+	500mg	$1940	2023-03-10
Chemenu	CM1017484-1g	2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid	1934279-44-3	95%+	1g	$2910	2023-03-10
Chemenu	CM1017484-5g	2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid	1934279-44-3	95%+	5g	$8730	2023-03-10
eNovation Chemicals LLC	Y1218381-100mg	2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid	1934279-44-3	97%	100mg	$750	2024-05-23
eNovation Chemicals LLC	Y1218381-250MG	2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid	1934279-44-3	97%	250mg	$1205	2024-05-23
eNovation Chemicals LLC	Y1218381-500MG	2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid	1934279-44-3	97%	500mg	$2005	2024-05-23
eNovation Chemicals LLC	Y1218381-1G	2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid	1934279-44-3	97%	1g	$3010	2024-05-23
eNovation Chemicals LLC	Y1218381-5G	2-amino-3-{bicyclo[1.1.1]pentan-1-yl}propanoic acid	1934279-44-3	97%	5g	$7855	2023-09-03